4-[4-(Morpholin-4-ylmethyl)phenyl]phenol

• IUPAC Name: 4-[4-(morpholin-4-ylmethyl)phenyl]phenol
• InChI: InChI=1S/C17H19NO2/c19-17-7-5-16(6-8-17)15-3-1-14(2-4-15)13-18-9-11-20-12-10-18/h1-8,19H,9-13H2
• InChI Key: WZAXNAWSEIYMNY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=C(C=C2)C3=CC=C(C=C3)O
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

4-[4-(Morpholin-4-ylmethyl)phenyl]phenol is a synthetic phenolic compound featuring a central phenol ring substituted with a phenyl group at the para position. This phenyl group is further modified at its para position with a morpholine moiety linked via a methylene bridge.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Morpholine-Containing Phenolic Derivatives

Table 1: Key Morpholine Derivatives of Phenol

Compound Name	Structure Highlights	Molecular Weight	Biological Activity/Application	Source/Reference
4-[4-(Morpholin-4-ylmethyl)phenyl]phenol	Phenol → phenyl → morpholinylmethyl (para)	283.33 g/mol*	Not explicitly reported; inferred bioactivity from analogs	Synthetic
2-Morpholinophenol	Morpholine attached at phenol’s ortho position	179.22 g/mol	Intermediate in fine chemicals/pharmaceuticals	Synthetic
4-(4-Morpholinylcarbonyl)phenol	Morpholine linked via carbonyl group to phenol	207.23 g/mol	Research chemical (early discovery)	Synthetic
2,4-Diiodo-6-{[4-(morpholin-4-yl)phenyl]iminomethyl}phenol	Iodine substituents + iminomethyl-morpholine	561.09 g/mol	Anticancer, antimicrobial activities	Synthetic
Morpholine–4-nitrophenol (1/2)	Nitrophenol-morpholine adduct	Not specified	Intermediate in antitumor drug synthesis	Synthetic

*Calculated based on molecular formula C₁₇H₁₇NO₂.

Key Observations:

• Substituent Effects: The position and type of morpholine linkage significantly influence properties. The carbonyl group in ’s derivative may alter electronic properties and solubility .
• Biological Relevance : Morpholine derivatives are frequently associated with anticancer and antimicrobial activities, as seen in and . The target compound’s morpholinylmethyl group may similarly modulate interactions with biological targets.

Natural Phenolic Compounds with Structural Similarities

Table 2: Natural Phenolic Compounds from Medicinal Plants

Compound Name	Structure Highlights	Molecular Weight	Source Plant	Reference
4-(Methoxymethyl)phenol	Methoxy-methyl substituent on phenol	152.19 g/mol	Pleione bulbocodioides
4-(Ethoxymethyl)phenol	Ethoxy-methyl substituent on phenol	166.22 g/mol	Pleione bulbocodioides
4,4'-Dihydroxydiphenyl methane	Two phenol rings linked by methane	200.23 g/mol	Gastrodia elata
2,4-Bis(4-hydroxybenzyl)phenol	Three phenol units with benzyl linkages	334.38 g/mol	Gastrodia elata
4-[5-(4-Hydroxyphenoxy)-3-penten-1-ynyl]phenol	Phenolic diyne with phenoxy-pentenynyl chain	290.32 g/mol	Asparagus filicinus

Key Observations:

• Natural vs. Synthetic: Natural compounds often feature simpler substituents (e.g., methoxy or benzyl groups) compared to synthetic morpholine derivatives. For instance, 4-(methoxymethyl)phenol from Pleione bulbocodioides shares a para-methylphenol backbone but lacks the morpholine heterocycle .

Comparison with Alkylphenols and Nitrophenols

Table 3: Alkylphenols and Nitrophenol Derivatives

Compound Name	Structure Highlights	Molecular Weight	Notable Properties	Reference
4-Heptylphenol	Long alkyl chain (heptyl) on phenol	220.35 g/mol	Surfactant properties
4-Nitrophenol	Nitro group at phenol’s para position	139.11 g/mol	Industrial intermediate
4-Cyclopentylphenol	Cyclopentyl substituent on phenol	176.26 g/mol	Structural analog

Key Observations:

• Functional Group Impact: Alkyl groups (e.g., heptyl in 4-heptylphenol) enhance hydrophobicity, whereas nitro groups (e.g., 4-nitrophenol) increase acidity and reactivity .